Cas no 1001-20-3 (2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester)

2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester structure
1001-20-3 structure
Product Name:2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester
CAS No:1001-20-3
MF:C12H16O3
MW:208.253643989563
CID:117331
PubChem ID:53423897
Update Time:2025-04-18

2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester
    • ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trienoate
    • 2,4,6-Heptatrienoicacid, 7-formyl-2,6-dimethyl-, ethyl ester (8CI)
    • 2,6-DIMETHYL-8-OXO-2,4,6-OCTATRIENOIC ACID ETHYL ESTER
    • 7-Formyl-3-methyl-octatrien-(2.4.6)-saeure-(1)-aethylester
    • AG-D-04355
    • CTK3J8562
    • Ethyl2,6-dimethyl-8-oxoocta-2,4,6-trien-1-oate
    • 2,4,6-Octatrienoic acid, 2,6-dimethyl-8-oxo-, ethyl ester
    • ethyl 2,6-dimethyl-8-oxo-octa-2,4,6-trien-1-oate
    • ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trien-1-oate
    • SCHEMBL9689061
    • DTXSID20698408
    • CHXIVYSBDSAATQ-UHFFFAOYSA-N
    • 1001-20-3
    • Inchi: 1S/C12H16O3/c1-4-15-12(14)11(3)7-5-6-10(2)8-9-13/h5-9H,4H2,1-3H3
    • InChI Key: CHXIVYSBDSAATQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)=CC=CC(=CC=O)C)=O

Computed Properties

  • Exact Mass: 208.109944g/mol
  • Monoisotopic Mass: 208.109944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Molecular Weight: 208.25g/mol
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.19720
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